molecular formula C19H20N2O3 B8457388 4-Benzoylpiperazine-1-carboxylic acid benzyl ester

4-Benzoylpiperazine-1-carboxylic acid benzyl ester

Cat. No.: B8457388
M. Wt: 324.4 g/mol
InChI Key: SEUQNNQBVXCCDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzoylpiperazine-1-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H20N2O3

Molecular Weight

324.4 g/mol

IUPAC Name

benzyl 4-benzoylpiperazine-1-carboxylate

InChI

InChI=1S/C19H20N2O3/c22-18(17-9-5-2-6-10-17)20-11-13-21(14-12-20)19(23)24-15-16-7-3-1-4-8-16/h1-10H,11-15H2

InChI Key

SEUQNNQBVXCCDY-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(=O)C2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Piperazine-1-carboxylic acid benzyl ester (500 mg) was dissolved in DCM (5 ml) and the mixture was cooled down to 0° C. Benzoyl chloride (290 μl) and NEt3 (379 μl) were added. The mixture was stirred for 48 h, diluted with DCM, washed with water, dried (Na2SO4) and evaporated off. After HV, 650 mg of the desired compound were obtained.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
290 μL
Type
reactant
Reaction Step Two
Name
Quantity
379 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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